Cas no 2168700-16-9 (3-bromo-2-(4-ethylcyclohexyl)propan-1-ol)

• Product Name: 3-bromo-2-(4-ethylcyclohexyl)propan-1-ol
• CAS No: 2168700-16-9
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 6448059
• PubChem ID: 165528272
• Update Time: 2025-05-21

3-bromo-2-(4-ethylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(4-ethylcyclohexyl)propan-1-ol
• 2168700-16-9
• EN300-1459253

• Inchi： 1S/C11H21BrO/c1-2-9-3-5-10(6-4-9)11(7-12)8-13/h9-11,13H,2-8H2,1H3
• InChI Key： OXJKZMLCPGXWGG-UHFFFAOYSA-N
• SMILES： BrCC(CO)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 248.07758g/mol
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-bromo-2-(4-ethylcyclohexyl)propan-1-ol

3-Bromo-2-(4-Ethylcyclohexyl)Propan-1-Ol: A Comprehensive Overview

3-Bromo-2-(4-Ethylcyclohexyl)Propan-1-Ol (CAS No. 2168700-16-9) is a versatile organic compound with a complex structure that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its bromine atom attached to a propane backbone, which is further substituted with a cyclohexyl group bearing an ethyl substituent. The unique combination of functional groups and structural features makes it an intriguing molecule for both academic and industrial applications.

Recent advancements in synthetic chemistry have highlighted the potential of 3-bromo-2-(4-ethylcyclohexyl)propan-1-ol as a key intermediate in the construction of bioactive molecules. Researchers have explored its utility in the synthesis of complex natural products, where its bromine atom serves as an ideal leaving group for various substitution reactions. For instance, studies published in *Journal of Organic Chemistry* demonstrate how this compound can be employed in the synthesis of polyketides, which are known for their antimicrobial properties.

The structural complexity of 3-bromo-2-(4-ethylcyclohexyl)propan-1-ol also lends itself well to applications in drug discovery. Its cyclohexane ring provides a rigid framework that can be further functionalized to enhance bioavailability and target specificity. A notable example is its use as a building block in the development of kinase inhibitors, as reported in *Nature Communications*. These inhibitors have shown promise in treating various cancers by targeting specific signaling pathways.

In addition to its role in therapeutic development, 3-bromo-2-(4-Ethylcyclohexyl)Propan-1-Ol has found applications in materials science. Its ability to undergo nucleophilic substitution reactions makes it valuable in the synthesis of advanced polymers and surfactants. Recent research published in *Macromolecules* highlights its use as a precursor for amphiphilic block copolymers, which exhibit unique self-assembling properties and are being explored for drug delivery systems.

The synthesis of 3-bromo-2-(4-Ethylcyclohexyl)Propan-1-Ol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a suitable alcohol precursor, followed by cyclization or substitution steps to introduce the cyclohexane ring and ethyl substituent. The optimization of these steps has been a focus of recent studies, with researchers seeking to improve yield and selectivity while minimizing environmental impact.

From an analytical standpoint, 3-bromo-2-(4-Ethylcyclohexyl)Propan-1-Ol has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and reactivity, enabling chemists to design more efficient synthetic routes and applications.

In conclusion, 3-Bromo-2-(4-Ethylcyclohexyl)Propan-1-Ol (CAS No. 2168700-16-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and reactivity make it an invaluable tool for researchers aiming to push the boundaries of organic synthesis and drug development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is likely to grow even further.